Sertraline-d3 HCl

Specification

• CAS No.: 1217741-83-7
• Molecular Formula: C17H14D3Cl2N.HCl
• Molecular Weight: 345.71
• Appearance: White Solid
• Melting Point: >276°C

Introduction

Chemical Identity and Structure

Basic Chemical Information

Sertraline-d3 Hydrochloride is characterized by specific chemical identifiers that distinguish it from the non-deuterated parent compound.

Parameter	Value
Chemical Name	(1S,4S)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
Common Name	Sertraline-d3 Hydrochloride
CAS Number	1217741-83-7
Molecular Formula	C17H15D3Cl3N
Molecular Weight	345.71 g/mol
Parent Compound CAS	79559-97-0 (unlabeled Sertraline HCl)

The chemical structure features a tetrahydronaphthalene core with a 3,4-dichlorophenyl group and a trideuteriomethylamine group, combined with a hydrochloride salt. The primary structural difference from non-deuterated sertraline is the replacement of three hydrogen atoms with deuterium atoms in the N-methyl group, which creates a mass difference detectable by mass spectrometry while maintaining similar chemical behavior.

Identifiers and Nomenclature

Several systematic names and identifiers are used for this compound:

• IUPAC Name: (1S,4S)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

• InChI: InChI=1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17-;/m0./s1/i1D3;

• InChIKey: BLFQGGGGFNSJKA-FEGLBNOFSA-N

• SMILES: [2H]C([2H])([2H])N[C@H]1CCC@HC3=CC(=C(C=C3)Cl)Cl.Cl

Physical and Chemical Properties

Physical State and Appearance

Sertraline-d3 Hydrochloride typically exists as a white to off-white crystalline solid under standard conditions. For research applications, it is often supplied as either a pure solid or in solution form.

Solubility and Stability

The solubility and stability characteristics of Sertraline-d3 Hydrochloride are important considerations for its storage and application in research settings.

Property	Description
Solubility	Soluble in methanol; moderately soluble in most organic solvents; sparingly soluble in water
Storage Conditions	Recommended storage at -20°C
Stability	Stable under standard laboratory conditions when properly stored and protected from light and moisture
Purity	Commercial preparations typically exceed 95% purity as determined by HPLC analysis

Analytical Applications

Role as an Internal Standard

The primary application of Sertraline-d3 Hydrochloride is as an internal standard for the quantification of sertraline by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). As an internal standard, it offers several advantages:

• Virtually identical chemical behavior to the analyte of interest

• Distinctive mass spectral signature due to deuterium incorporation

• Co-elution with the analyte in chromatographic separations

• Compensation for matrix effects and variations in extraction efficiency

Analytical Methodologies

Various analytical techniques employ Sertraline-d3 Hydrochloride as an internal standard, particularly in pharmaceutical analysis, clinical toxicology, and therapeutic drug monitoring.

Technique	Application	Advantage of Using Sertraline-d3 HCl
LC-MS/MS	Quantification in biological matrices	Corrects for matrix effects and extraction variability
GC-MS	Analysis in pharmaceutical formulations	Provides reliable internal standardization
HPLC-MS	Determination in clinical specimens	Allows accurate quantification at low concentrations

Commercial preparations of Sertraline-d3 Hydrochloride for analytical use are available in various formats, including neat solid form and solutions (typically 0.1 mg/mL or 1 mg/mL in methanol).

Pharmacological Context

Target	Potency (IC50)
Serotonin Transporter (SERT)	70 nM
Norepinephrine Transporter	520 nM
Dopamine Transporter	720 nM

These values indicate a strong selectivity for SERT over other monoamine transporters, which is characteristic of SSRIs.

Pharmacokinetic Research Applications

The deuteration of the N-methyl group in Sertraline-d3 Hydrochloride results in a kinetic isotope effect that can slightly alter the metabolic rate compared to non-deuterated sertraline. This property makes it particularly valuable in pharmacokinetic studies, where the deuterated compound can be used to:

• Track metabolism and distribution pathways

• Identify and quantify metabolites

• Study drug-drug interactions

• Investigate absorption, distribution, metabolism, and excretion (ADME) processes

Research Applications

Drug Metabolism Studies

Sertraline-d3 Hydrochloride facilitates detailed investigations of sertraline's metabolic pathways. The presence of deuterium can affect the rate of certain metabolic reactions, providing insights into the mechanisms of biotransformation. This is particularly important for understanding:

• Primary metabolic pathways

• Formation of active metabolites

• Interindividual variability in drug metabolism

• Potential drug-drug interactions

Bioanalytical Method Development

The compound serves as a valuable tool in developing and validating bioanalytical methods for the detection and quantification of sertraline and related compounds in complex matrices. This application is crucial for:

• Clinical trials and pharmacokinetic studies

• Therapeutic drug monitoring

• Forensic toxicology

• Environmental monitoring of pharmaceuticals

Supplier	Product Format	Specifications
LGC Standards	Neat solid	>95% purity (HPLC)
Sigma-Aldrich (Cerillian)	Solution	100 μg/mL in methanol (as free base)
TargetMol Chemicals	Research grade	Available for analytical use
GlpBio	Sample solution	10mM concentration, 25 μL volume
EvitaChem	Reference standard	For analytical chemistry applications

Quality Considerations

When selecting Sertraline-d3 Hydrochloride for research or analytical applications, several quality parameters should be considered:

• Isotopic purity (percentage of molecules with the correct number of deuterium atoms)

• Chemical purity (absence of non-deuterated sertraline and other impurities)

• Solution stability and shelf life

• Certification and documentation of analysis

Future Research Directions

The utility of Sertraline-d3 Hydrochloride extends beyond current applications, with several emerging research areas showing promise:

• Development of more sensitive and specific analytical methods for detection of sertraline in complex environmental samples

• Investigation of sertraline's role in neurochemical processes using the deuterated analog as a tracer

• Exploration of metabolomic approaches to understand the broader impact of sertraline treatment

• Application in precision medicine to optimize dosing and treatment outcomes